4-Methoxy-N-methyl-2-nitrobenzenamine
Cat. No. B1307448
Key on ui cas rn:
3360-79-0
M. Wt: 182.18 g/mol
InChI Key: ZSLKWYWZKYPLHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:14][CH2:15][OH:16].[CH3:1][NH:2][c:3]1[c:4]([N+:11]([O-:12])=[O:13])[cH:5][c:6]([O:9][CH3:10])[cH:7][cH:8]1>>[CH3:1][NH:2][c:3]1[c:4]([NH2:11])[cH:5][c:6]([O:9][CH3:10])[cH:7][cH:8]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CNc1ccc(OC)cc1[N+](=O)[O-]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CNc1ccc(OC)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
